Cas no 117221-80-4 (2H-1b,4-Ethanopentaleno[1,2-b]oxirene,hexahydro-, (1aa,1bb,4b,4aa,5aa)- (9CI))

• Product Name: 2H-1b,4-Ethanopentaleno[1,2-b]oxirene,hexahydro-, (1aa,1bb,4b,4aa,5aa)- (9CI)
• CAS No: 117221-80-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 131523
• PubChem ID: 565026
• Update Time: 2025-04-19

2H-1b,4-Ethanopentaleno[1,2-b]oxirene,hexahydro-, (1aa,1bb,4b,4aa,5aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1b,4-Ethanopentaleno[1,2-b]oxirene,hexahydro-, (1aa,1bb,4b,4aa,5aa)- (9CI)
• 2H-1b,4-Ethanopentaleno[1,2-b]oxirene, hexahydro-, (1a-alpha-,1b-bta-,4-bta-,4a-alpha-,5a-alpha-)- (9CI)
• 2H-1b,4-Ethanopentaleno[1,2-b]oxirene, hexahydro-, (1a-alpha-,1b-bta-,4-bta-,4a-alpha-,5a-alpha-)- (9CI)
• JAUNSKPQYMPJOJ-UHFFFAOYSA-N
• 3-oxatetracyclo[5.2.2.01,6.02,4]undecane
• 117221-80-4
• 2H-1b,4-Ethanopentaleno[1,2-b]oxirene, hexahydro-, (1a.alpha.,1b.beta.,4.beta.,4a.alpha.,5a.alpha.)-
• 2H-1b,4-Ethanopentaleno[1,2-b]oxirene, hexahydro-, (1a-alpha-,1b-bta-,4-bta-,4a-alpha-,5a-alpha-)-

• Inchi： 1S/C10H14O/c1-3-10-4-2-6(1)7(10)5-8-9(10)11-8/h6-9H,1-5H2
• InChI Key： JAUNSKPQYMPJOJ-UHFFFAOYSA-N
• SMILES： O1C2CC3C4CCC3(CC4)C12

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 52.54